Cas no 2229463-62-9 (tert-butyl N-2-(3-amino-1-fluoropropyl)-5-(trifluoromethyl)phenylcarbamate)

• Product Name: tert-butyl N-2-(3-amino-1-fluoropropyl)-5-(trifluoromethyl)phenylcarbamate
• CAS No: 2229463-62-9
• MF: C₁₅H₂₀F₄N₂O₂
• MW: 336.32511806488
• CID: 6241812
• PubChem ID: 165826223
• Update Time: 2025-10-29

tert-butyl N-2-(3-amino-1-fluoropropyl)-5-(trifluoromethyl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(3-amino-1-fluoropropyl)-5-(trifluoromethyl)phenylcarbamate
• EN300-1900086
• tert-butyl N-[2-(3-amino-1-fluoropropyl)-5-(trifluoromethyl)phenyl]carbamate
• 2229463-62-9

• Inchi： 1S/C15H20F4N2O2/c1-14(2,3)23-13(22)21-12-8-9(15(17,18)19)4-5-10(12)11(16)6-7-20/h4-5,8,11H,6-7,20H2,1-3H3,(H,21,22)
• InChI Key： OTOAVTKUQBAQBW-UHFFFAOYSA-N
• SMILES： FC(CCN)C1C=CC(C(F)(F)F)=CC=1NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 336.14609053g/mol
• Monoisotopic Mass: 336.14609053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-2-(3-amino-1-fluoropropyl)-5-(trifluoromethyl)phenylcarbamate

tert-butyl N-2-(3-amino-1-fluoropropyl)-5-(trifluoromethyl)phenylcarbamate: A Comprehensive Overview

tert-butyl N-2-(3-amino-1-fluoropropyl)-5-(trifluoromethyl)phenylcarbamate (CAS No. 2229463-62-9) is a complex organic compound with a unique structure that has garnered attention in various fields of research. This compound, often referred to as tert-butyl phenylcarbamate derivative, is characterized by its tert-butyl group, phenyl ring, and the presence of amino and trifluoromethyl substituents. These structural features contribute to its diverse chemical properties and potential applications.

The synthesis of tert-butyl N-2-(3-amino-1-fluoropropyl)-5-(trifluoromethyl)phenylcarbamate involves a series of intricate chemical reactions, including nucleophilic substitution, condensation, and functional group transformations. Recent advancements in synthetic chemistry have enabled researchers to optimize the synthesis process, improving yield and purity. For instance, the use of mild reaction conditions and selective catalysts has been reported to enhance the efficiency of the synthesis pathway. These developments are particularly significant for large-scale production, ensuring that the compound remains accessible for both academic and industrial applications.

One of the most notable applications of this compound lies in its role as a building block in medicinal chemistry. The presence of the trifluoromethyl group imparts unique electronic and steric properties, making it an attractive candidate for drug design. Recent studies have explored its potential as a lead compound in the development of novel therapeutic agents targeting various diseases, including cancer and neurodegenerative disorders. For example, researchers have investigated its ability to modulate key enzymes involved in cellular signaling pathways, demonstrating promising results in preclinical models.

In addition to its medicinal applications, tert-butyl N-2-(3-amino-1-fluoropropyl)-5-(trifluoromethyl)phenylcarbamate has also found utility in materials science. Its ability to form stable polymers under specific conditions has led to its use in the development of advanced materials with tailored properties. For instance, recent research has highlighted its potential as a precursor for high-performance polymers with applications in electronics and optoelectronics.

The compound's chemical stability and reactivity make it an ideal candidate for further exploration in various chemical transformations. For example, its reactivity under different pH conditions has been studied extensively, providing insights into its behavior in biological systems. Recent findings suggest that it exhibits remarkable stability under physiological conditions, making it suitable for use in drug delivery systems.

From an environmental perspective, understanding the fate and transport of tert-butyl N-2-(3-amino-1-fluoropropyl)-5-(trifluoromethyl)phenylcarbamate in natural systems is crucial for assessing its potential impact on ecosystems. Studies have shown that it undergoes biodegradation under aerobic conditions, with microbial communities playing a significant role in its transformation. These findings are essential for developing strategies to mitigate any adverse environmental effects associated with its use.

In conclusion, tert-butyl N-2-(3-amino-1-fluoropropyl)-5-(trifluoromethyl)phenylcarbamate (CAS No. 2229463-62-9) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a valuable tool for researchers and industry professionals alike. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in the development of innovative solutions across various fields.